Cas no 1111109-40-0 (5-(2,3-dichlorophenyl)-1H-pyridin-2-one)

• Product Name: 5-(2,3-dichlorophenyl)-1H-pyridin-2-one
• CAS No: 1111109-40-0
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• CID: 2606706
• PubChem ID: 53218034
• Update Time: 2025-10-25

5-(2,3-dichlorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dichlorophenyl)-1H-pyridin-2-one
• 5-(2,3-Dichlorophenyl)pyridin-2(1H)-one
• 5-(2,3-DICHLOROPHENYL)-2-HYDROXYPYRIDINE
• 1111109-40-0
• MFCD11876500
• DTXSID10683025
• 5-(2,3-Dichlorophenyl)-2-hydroxypyridine, 95%

• Inchi： 1S/C11H7Cl2NO/c12-9-3-1-2-8(11(9)13)7-4-5-10(15)14-6-7/h1-6H,(H,14,15)
• InChI Key： XVMVCJLMINBDDO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(NC=1)=O)Cl

Computed Properties

• Exact Mass: 238.9904692Da
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(2,3-dichlorophenyl)-1H-pyridin-2-one

Introduction to 5-(2,3-dichlorophenyl)-1H-pyridin-2-one (CAS No. 1111109-40-0)

5-(2,3-dichlorophenyl)-1H-pyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule, identified by the CAS number 1111109-40-0, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a pyridinone core substituted with dichlorophenyl groups, imparts distinct reactivity and binding capabilities that make it a valuable scaffold for synthesizing bioactive molecules.

The pyridin-2-one moiety is a well-studied pharmacophore in drug discovery, known for its ability to interact with various biological targets. In particular, the presence of chlorine atoms at the 2 and 3 positions of the phenyl ring enhances the electron-withdrawing effect, influencing the compound's overall electronic properties and reactivity. This structural feature is particularly advantageous in designing molecules with enhanced binding affinity and selectivity towards specific biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(2,3-dichlorophenyl)-1H-pyridin-2-one and biological targets. Studies have demonstrated that this compound exhibits promising binding interactions with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that it may interact with enzymes such as cytochrome P450 (CYP) family members, which are pivotal in drug metabolism and detoxification processes.

The dichlorophenyl substituent not only modulates the electronic properties of the molecule but also contributes to its solubility and bioavailability. These properties are essential for optimizing pharmacokinetic profiles, ensuring that the compound can be effectively delivered to target sites within the body. Furthermore, the pyridinone ring itself is known to exhibit significant hydrogen bonding capabilities, which can be exploited to enhance binding affinity through rational drug design strategies.

In the realm of medicinal chemistry, 5-(2,3-dichlorophenyl)-1H-pyridin-2-one has been explored as a precursor for synthesizing novel therapeutic agents. Its structural framework provides a versatile platform for introducing additional functional groups or substituents to fine-tune biological activity. Researchers have leveraged this compound in designing molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The dichlorophenyl group, in particular, has been shown to enhance lipophilicity, which is often a desirable property for oral bioavailability.

One of the most compelling aspects of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one is its potential as an intermediate in multi-step synthetic pathways. The compound's reactivity allows for diverse chemical transformations, enabling chemists to construct complex molecular architectures with high precision. This flexibility is crucial in developing novel drug candidates that can overcome resistance mechanisms or address unmet medical needs.

The synthesis of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one typically involves condensation reactions between appropriately substituted phenols and carbonyl compounds under controlled conditions. Advances in green chemistry principles have also been applied to optimize these synthetic routes, minimizing waste and improving yield while maintaining high purity standards. Such sustainable approaches are increasingly important in modern pharmaceutical research to ensure environmental responsibility.

Evaluation of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one in preclinical models has revealed intriguing biological activities that warrant further investigation. Initial pharmacological studies indicate that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its interaction with mitochondrial enzymes suggests potential applications in addressing metabolic disorders associated with mitochondrial dysfunction.

The growing interest in 5-(2,3-dichlorophenyl)-1H-pyridin-2-one underscores its significance as a building block in drug discovery pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are ongoing to explore its therapeutic potential further. High-throughput screening (HTS) techniques have been employed to rapidly assess the compound's activity against a wide range of biological targets, accelerating the identification of promising lead compounds.

The chemical stability and shelf-life of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one are critical factors influencing its practicality in pharmaceutical applications. Studies have demonstrated that under appropriate storage conditions—such as temperature control and inert atmosphere—the compound remains stable over extended periods without significant degradation. This stability ensures reliability throughout synthetic processes and preclinical testing phases.

As research progresses, novel derivatives of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one are being designed to enhance specific pharmacological profiles or improve pharmacokinetic properties. For example, modifications aimed at increasing water solubility or reducing toxicity could expand its therapeutic utility across broader patient populations. Such tailored approaches highlight the importance of structural optimization in translating promising chemical entities into effective drugs.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the exploration of 5-(2,3-dichlorophenyl)-1H-pyridin-2-one's potential applications. Predictive models can identify optimal substitution patterns or predict binding affinities with high accuracy based on structural features alone. These computational tools complement traditional experimental methods by providing rapid insights into molecular behavior before costly wet-lab validation becomes necessary.

In conclusion,5-(2,3-dichlorophenyl)-1H-pyridin-2-one (CAS No., 1111109-40-0) represents a fascinating subject of study within pharmaceutical chemistry due to its unique structural attributes and versatile reactivity profile . Its role as an intermediate scaffold continues to inspire innovative synthetic strategies while offering promising avenues for developing new therapeutic agents addressing diverse medical challenges . As research advances ,this compound promises yet more revelations about molecular interactions shaping future advances toward improved human health outcomes .